Molecular Weight Increase Facilitates Mass Spectrometric Differentiation and Trace Quantification
The presence of a bromine atom increases the molecular mass by approximately 78.9 Da relative to the des-bromo analog (3-((2-methoxybenzyl)amino)propan-1-ol; MW 195.26), and yields a characteristic ¹:¹ isotopic doublet (⁷⁹Br:⁸¹Br) that serves as an internal confirmation of identity in LC-MS and GC-MS methods [REFS-1, REFS-2]. This mass shift enables lower limits of detection (LOD) in complex biological matrices compared to the non-halogenated analog, which lacks a distinctive isotopic signature.
| Evidence Dimension | Molecular weight and isotopic signature for mass spectrometric detection |
|---|---|
| Target Compound Data | MW = 274.15; isotopic pattern ¹:¹ (M:M+2) |
| Comparator Or Baseline | 3-((2-Methoxybenzyl)amino)propan-1-ol, MW = 195.26; no characteristic halogen isotope pattern |
| Quantified Difference | Mass difference = +78.89 Da; distinct ¹:¹ doublet absent in comparator |
| Conditions | Electrospray ionization (ESI) or electron ionization (EI) mass spectrometry |
Why This Matters
A unique isotopic fingerprint reduces misidentification risk in multi-analyte screens and improves signal-to-noise in quantitative assays, directly affecting procurement decisions for analytical method development.
